Cas no 1807033-84-6 (2-Cyano-6-ethyl-4-hydroxyphenylacetic acid)

• Product Name: 2-Cyano-6-ethyl-4-hydroxyphenylacetic acid
• CAS No: 1807033-84-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010678
• Update Time: 2025-06-15

2-Cyano-6-ethyl-4-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-ethyl-4-hydroxyphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-2-7-3-9(13)4-8(6-12)10(7)5-11(14)15/h3-4,13H,2,5H2,1H3,(H,14,15)
• InChI Key： YDHRAVNWKJBVCU-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C(CC(=O)O)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.5
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-6-ethyl-4-hydroxyphenylacetic acid

Introduction to 2-Cyano-6-ethyl-4-hydroxyphenylacetic acid (CAS No. 1807033-84-6)

2-Cyano-6-ethyl-4-hydroxyphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807033-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of phenylacetic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-Cyano-6-ethyl-4-hydroxyphenylacetic acid, including its cyano and hydroxyl functional groups, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The< strong>2-Cyano-6-ethyl-4-hydroxyphenylacetic acid molecule exhibits a complex arrangement of functional groups that enables it to interact with various biological targets. The cyano group (-CN) at the second position and the hydroxyl group (-OH) at the fourth position are particularly noteworthy, as they can participate in hydrogen bonding and other forms of molecular interaction. These interactions are crucial for the compound's potential role in modulating biological pathways and processes.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their demonstrated efficacy in various pharmacological contexts. Research has shown that compounds within this class can exhibit properties such as anti-inflammatory, analgesic, and antioxidant effects. The< strong>2-Cyano-6-ethyl-4-hydroxyphenylacetic acid, with its unique structural motifs, is being explored for its potential to influence these pathways. Specifically, studies have indicated that the< strong>cyano group may enhance binding affinity to certain enzymes, while the< strong>hydroxyl group could contribute to metabolic stability and bioavailability.

The synthesis of< strong>2-Cyano-6-ethyl-4-hydroxyphenylacetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as the use of cyanide salts or copper-catalyzed cyanation protocols. The positioning of the ethyl group at the sixth position further complicates the synthesis but also enhances the compound's structural diversity. Advances in synthetic methodologies have enabled more efficient and scalable production of< strong>2-Cyano-6-ethyl-4-hydroxyphenylacetic acid, facilitating its use in both academic research and industrial applications.

The pharmacological potential of< strong>2-Cyano-6-ethyl-4-hydroxyphenylacetic acid has been investigated in several preclinical studies. These studies have focused on its interaction with key biological targets such as enzymes and receptors involved in pain perception, inflammation, and oxidative stress. For instance, preliminary data suggest that< strong>2-Cyano-6-ethyl-4-hydroxyphenylacetic acid may inhibit the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins that mediate inflammatory responses. Additionally, its ability to scavenge reactive oxygen species has been highlighted as a potential mechanism for its antioxidant properties.

The< strong>hydroxyl group in particular plays a critical role in these interactions. Hydroxyl groups are known to form hydrogen bonds with various biological molecules, enhancing binding affinity and specificity. In the context of< strong>2-Cyano-6-ethyl-4-hydroxyphenylacetic acid, this feature may allow it to effectively modulate signaling pathways associated with inflammation and pain relief. Furthermore, the presence of both polar (hydroxyl) and non-polar (cyano) functional groups contributes to its solubility profile, making it amenable for various formulation strategies.

In conclusion, 2-Cyano-6-ethyl-4-hydroxyphenylacetic acid(CAS No. 1807033-84-6) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features enable it to interact with multiple biological targets, offering opportunities for therapeutic intervention in areas such as inflammation management and pain relief. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.